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Compound of Interest

N-(2-amino-5-
Compound Name:

chlorophenyl)acetamide
CAS No.: 87049-66-9

Cat. No.: B2996422

Get Quote

Executive Summary & Chemical Identification

Proper disposal of N-(2-amino-5-chlorophenyl)acetamide (CAS: 87049-66-9) is critical due to
its halogenated nature and potential environmental toxicity. Unlike simple organic waste, the
presence of a chlorine atom on the aromatic ring mandates specific incineration protocols to
prevent the formation of dioxins and the release of hydrochloric acid (HCI) gas.[1] This guide
provides a validated, step-by-step workflow for the segregation, containment, and disposal of
this compound in research environments.

Chemical Profile
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Property Specification

Chemical Name N-(2-amino-5-chlorophenyl)acetamide

N-(5-chloro-2-aminophenyl)acetamide; 2-amino-

Synenyms 5-chloroacetanilide

CAS Number 87049-66-9

Molecular Formula CsH9oCIN20

Physical State Solid (Crystalline Powder)

Irritant (Skin/Eye), Potential Sensitizer, Aquatic
Hazard Class -
Toxicity

Halogenated Organic (Strict Segregation
Waste Stream i
Required)

Safety & Hazard Assessment (Pre-Disposal)

Before initiating any disposal procedure, the operator must acknowledge the specific hazards
associated with chlorinated anilines/acetanilides.[1]

Hazard Causality

» Halogen Content: The chlorine substituent at the 5-position renders this compound a
"Halogenated Organic." Incineration without acid gas scrubbing can release corrosive HCI.

e Nitrogen Content: The acetamide and amino groups can generate nitrogen oxides (NOXx)
during thermal decomposition.

e Sensitization: Acetanilide derivatives are known skin sensitizers; dermal contact must be
absolutely prevented to avoid allergic dermatitis.

Mandatory PPE[1]

» Respiratory: N95 particulate respirator (minimum) or half-mask with organic vapor/acid gas
cartridges if handling large quantities or solutions.

e Dermal: Double-gloving with Nitrile (0.11 mm minimum thickness).

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2996422?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

¢ Ocular: Chemical splash goggles (ANSI Z87.1 compliant).

Disposal Decision Logic

The following decision tree outlines the operational workflow for categorizing and disposing of
N-(2-amino-5-chlorophenyl)acetamide based on its physical state and concentration.

Waste Identification:
N-(2-amino-5-chlorophenyl)acetamide

Determine Physical State ]

Pure Compound |Solution Accidental Release

Solid Waste Liquid Waste Spill / Debris
(Powder, Crystals, Filter Cake) (Dissolved in Solvent) (Contaminated Wipes, PPE)

Segregate into Segregate into
SOLID HALOGENATED WASTE LIQUID HALOGENATED WASTE
(Do NOT mix with oxidizers) (Solvent Stream)

Absorb with Vermiculite
Place in Sealed HazMat Bag

Final Disposal Method:
High-Temp Incineration
(w/ HCI Scrubbing)

Click to download full resolution via product page
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Figure 1: Operational decision tree for the segregation and disposal of N-(2-amino-5-
chlorophenyl)acetamide.

Detailed Disposal Protocols
Protocol A: Solid Waste Disposal

Applicability: Pure powder, expired stock, or filter cakes.[1]

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated
"Solid Waste" drum.

o Labeling: Affix a hazardous waste label. Clearly mark "HALOGENATED ORGANIC SOLID".
o Critical: List the full chemical name.[2] Do not use abbreviations like "CI-Amine."

e Transfer:
o Place the container in a fume hood.[3][4]
o Transfer the solid using a chemically inert spatula or scoop.

o Prohibition: Do NOT mix with strong oxidizers (e.g., permanganates, nitrates) or strong
acids in the same solid waste container, as this may generate exothermic reactions or
toxic gases.[1]

e Sealing: Ensure the lid is screwed on tightly with a vapor-proof seal.

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures or mother liquors containing the compound.

o Solvent Compatibility Check: Ensure the carrier solvent is compatible with the "Halogenated
Waste" stream.

o Compatible: Dichloromethane, Chloroform, Ethyl Acetate, Methanol.[1]

o Incompatible: Strong oxidizers or reactive metals.
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e Segregation: Pour into the Halogenated Solvent Waste carboy (typically red or yellow safety
cans in many labs).

o Reasoning: Even if the solvent is non-halogenated (e.g., Methanol), the presence of
dissolved N-(2-amino-5-chlorophenyl)acetamide (Cl content) classifies the entire
mixture as halogenated waste for incineration purposes [1].

e Record Keeping: Log the approximate concentration and volume on the waste tag.

Protocol C: Spill Cleanup & Emergency Disposal

Applicability: Accidental release on benchtop or floor.
« Isolation: Evacuate the immediate area. Post "Do Not Enter" signage.

o PPE Upgrade: Wear splash goggles and double nitrile gloves. If powder is airborne, use a
respirator.[1]

e Containment:

o Solids: Cover with wet paper towels (dampened with water) to prevent dust generation,
then wipe up.[1]

o Liquids: Surround with inert absorbent material (vermiculite, sand, or commercial spill
pads).[1]

e Collection:
o Scoop all contaminated material into a heavy-duty plastic bag or a wide-mouth jar.
o Label as "Hazardous Waste - Debris Contaminated with Halogenated Organics".

» Surface Decontamination: Wash the area with a soap and water solution.[5] Collect the
rinsate as liquid hazardous waste.

Regulatory Compliance & Transport
RCRA Classification (USA)
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Under the Resource Conservation and Recovery Act (RCRA), N-(2-amino-5-
chlorophenyl)acetamide is not explicitly listed as a P- or U-coded waste. However, it must be
characterized by the generator:

o Characteristic Waste: If the waste stream exhibits toxicity (D-codes) or ignitability (D001) due
to solvents.

o Halogenated Rule: Most waste handlers require any waste containing >1,000 ppm halogens
to be treated as a halogenated stream to comply with incineration permits (preventing
damage to incinerator linings from HCI) [2].

Final Disposition

The ultimate disposal method must be High-Temperature Incineration at a permitted TSDF
(Treatment, Storage, and Disposal Facility).[1]

e Requirement: The incinerator must be equipped with a secondary combustion chamber and
acid gas scrubbers.

o Prohibition: Never dispose of this compound down the drain (sanitary sewer) or in regular
trash. It poses a risk of long-term aquatic toxicity [3].

References

o United States Environmental Protection Agency (EPA). (2023). Hazardous Waste
Management for Generators: Halogenated Solvents. Retrieved from [Link]

o Code of Federal Regulations. (2023). 40 CFR Part 261 - Identification and Listing of
Hazardous Waste. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Waste Code [rcrainfo.epa.gov]

o 2. fishersci.com [fishersci.com]

o 3. fishersci.com [fishersci.com]

e 4. ethz.ch [ethz.ch]

e 5. chemscene.com [chemscene.com]

e To cite this document: BenchChem. [Comprehensive Disposal Guide: N-(2-amino-5-
chlorophenyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2996422/docs#comprehensive-disposal-guide-n-2-
amino-5-chlorophenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.fishersci.com/store/msds?partNumber=AC249430050&productDescription=2%27-CHLOROACETANILIDE%2C+99%2B+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC148410050&productDescription=2-CHLOROACETAMIDE+98%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0218682.pdf
https://www.benchchem.com/product/b2996422/docs#comprehensive-disposal-guide-n-2-amino-5-chlorophenyl-acetamide
https://www.benchchem.com/product/b2996422/docs#comprehensive-disposal-guide-n-2-amino-5-chlorophenyl-acetamide
https://www.benchchem.com/product/b2996422/docs#comprehensive-disposal-guide-n-2-amino-5-chlorophenyl-acetamide
https://www.benchchem.com/product/b2996422/docs#comprehensive-disposal-guide-n-2-amino-5-chlorophenyl-acetamide
https://www.benchchem.com/product/b2996422?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2996422?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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